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Compound of Interest

Compound Name: Potassium propionate

Cat. No.: B1260437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of potassium propionate in

two common solvents: water and ethanol. Due to the limited availability of comprehensive,

temperature-dependent public data, this document summarizes the known quantitative

solubility points and offers a detailed experimental protocol for researchers to determine

solubility curves for their specific applications.

Introduction to Potassium Propionate
Potassium propionate (K(C₂H₅COO)), the potassium salt of propanoic acid, is a white or

colorless crystalline solid.[1][2] It is recognized for its preservative properties and is utilized in

the food, pharmaceutical, and cosmetic industries. Understanding its solubility in various

solvents is critical for formulation development, purification processes, and dosage form

design. This guide focuses on its solubility in water, a universal polar solvent, and ethanol, a

common organic solvent in pharmaceutical preparations.

Chemical and Physical Properties:
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Property Value

Chemical Formula C₃H₅KO₂

Molar Mass 112.17 g/mol

Appearance White or colorless crystals[1][2]

Synonyms Potassium propanoate, E283[3]

Quantitative Solubility Data
The publicly available quantitative data on the solubility of potassium propionate is limited.

The following tables summarize the known values at specific temperatures. General qualitative

descriptors found in the literature include "freely soluble" in water and "soluble" in ethanol.[1][2]

[4]

Table 1: Solubility of Potassium Propionate in Water

Temperature (°C) Solubility ( g/100 g H₂O) Reference

16 178 [5]

Table 2: Solubility of Potassium Propionate in 95% Ethanol

Temperature (°C)
Solubility ( g/100 g 95%
EtOH)

Reference

13 22.2 [5]

Experimental Protocol for Solubility Determination
To augment the limited existing data, researchers can determine the solubility of potassium
propionate as a function of temperature using the isothermal equilibrium method. This protocol

outlines a standard procedure to generate a solubility curve.

3.1. Principle
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This method involves creating a saturated solution of potassium propionate at a constant

temperature. An excess of the solute is mixed with the solvent and agitated for a sufficient

period to ensure equilibrium is reached. The concentration of the dissolved solute in a filtered

aliquot of the supernatant is then determined gravimetrically.

3.2. Materials and Equipment

Potassium Propionate (high purity)

Distilled or deionized water

Absolute or 95% Ethanol

Temperature-controlled orbital shaker or magnetic stirrer with a hot plate

Calibrated thermometer or temperature probe

Analytical balance (accurate to ±0.0001 g)

Thermostatic water bath

Glass vials or flasks with airtight seals

Syringe filters (e.g., 0.45 µm PTFE or nylon)

Syringes

Pre-weighed weighing boats or evaporating dishes

Drying oven

3.3. Step-by-Step Procedure

Preparation: Place a known volume or mass of the solvent (e.g., 10 mL of water or ethanol)

into several glass vials.

Addition of Solute: Add an excess amount of potassium propionate to each vial. An excess

is visually confirmed by the presence of undissolved solid at the bottom of the vial after initial
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mixing.

Equilibration: Securely seal the vials and place them in the temperature-controlled shaker or

water bath set to the desired temperature (e.g., 20°C). Allow the mixtures to equilibrate for a

prolonged period (e.g., 24-48 hours) with continuous agitation. This ensures the solution

becomes fully saturated.

Sample Withdrawal: After equilibration, stop the agitation and allow the undissolved solid to

settle for at least 1 hour, maintaining the constant temperature. Carefully withdraw a known

volume (e.g., 5 mL) of the clear supernatant using a pre-warmed syringe to prevent

premature crystallization.

Filtration: Immediately attach a syringe filter to the syringe and dispense the saturated

solution into a pre-weighed (tared) evaporating dish. This step removes any suspended

microcrystals. Record the exact mass of the filtered solution.

Solvent Evaporation: Place the evaporating dish in a drying oven set to a moderate

temperature (e.g., 105°C) until the solvent has completely evaporated and a constant mass

of the dried potassium propionate is achieved.[1]

Mass Determination: Allow the evaporating dish to cool to room temperature in a desiccator

to prevent moisture absorption, then weigh it to determine the mass of the dissolved

potassium propionate.

Calculation: Calculate the solubility using the following formula:

Solubility ( g/100 g solvent) = (Mass of dried solute / Mass of solvent) x 100

Where:

Mass of dried solute = (Mass of dish + solute) - (Mass of empty dish)

Mass of solvent = (Mass of saturated solution) - (Mass of dried solute)

Repeat for Different Temperatures: Repeat steps 2-8 for each desired temperature point

(e.g., 10°C, 30°C, 40°C, 50°C) to construct a solubility curve.
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Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of potassium propionate.
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Caption: Workflow for Isothermal Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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